Cas no 2171647-89-3 (1-amino(1-methyl-1H-1,2,3,4-tetrazol-5-yl)methyl-3,3-bis(fluoromethyl)cyclobutan-1-ol)

• Product Name: 1-amino(1-methyl-1H-1,2,3,4-tetrazol-5-yl)methyl-3,3-bis(fluoromethyl)cyclobutan-1-ol
• CAS No: 2171647-89-3
• MF: C₉H₁₅F₂N₅O
• MW: 247.245107889175
• CID: 6053759
• PubChem ID: 165601117
• Update Time: 2025-07-25

1-amino(1-methyl-1H-1,2,3,4-tetrazol-5-yl)methyl-3,3-bis(fluoromethyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino(1-methyl-1H-1,2,3,4-tetrazol-5-yl)methyl-3,3-bis(fluoromethyl)cyclobutan-1-ol
• EN300-1650694
• 2171647-89-3
• 1-[amino(1-methyl-1H-1,2,3,4-tetrazol-5-yl)methyl]-3,3-bis(fluoromethyl)cyclobutan-1-ol

• Inchi： 1S/C9H15F2N5O/c1-16-7(13-14-15-16)6(12)9(17)2-8(3-9,4-10)5-11/h6,17H,2-5,12H2,1H3
• InChI Key： MRHWXSOTYGMHSS-UHFFFAOYSA-N
• SMILES： FCC1(CF)CC(C(C2=NN=NN2C)N)(C1)O

Computed Properties

• Exact Mass: 247.12446644g/mol
• Monoisotopic Mass: 247.12446644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 89.8Ų

Additional information on 1-amino(1-methyl-1H-1,2,3,4-tetrazol-5-yl)methyl-3,3-bis(fluoromethyl)cyclobutan-1-ol

Comprehensive Analysis of 1-amino(1-methyl-1H-1,2,3,4-tetrazol-5-yl)methyl-3,3-bis(fluoromethyl)cyclobutan-1-ol (CAS No. 2171647-89-3)

The compound 1-amino(1-methyl-1H-1,2,3,4-tetrazol-5-yl)methyl-3,3-bis(fluoromethyl)cyclobutan-1-ol (CAS No. 2171647-89-3) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural features and potential applications. This molecule combines a tetrazole ring, a cyclobutane scaffold, and fluoromethyl groups, making it a subject of interest in medicinal chemistry, material science, and agrochemical research. Its CAS number 2171647-89-3 serves as a critical identifier for researchers and regulatory bodies.

One of the most intriguing aspects of this compound is its 1-methyl-1H-1,2,3,4-tetrazol-5-yl moiety, which is known for its bioisosteric properties. This feature allows it to mimic other functional groups in biological systems, making it valuable in drug discovery. The presence of fluoromethyl groups enhances its metabolic stability and lipophilicity, which are crucial for optimizing pharmacokinetic profiles. Researchers are particularly interested in how these attributes can be leveraged to develop novel therapeutics for conditions such as inflammation, metabolic disorders, and infectious diseases.

In the context of material science, the 3,3-bis(fluoromethyl)cyclobutan-1-ol segment of the molecule offers unique opportunities for designing advanced polymers and coatings. The incorporation of fluorine atoms can improve thermal stability, chemical resistance, and surface properties, making it a candidate for high-performance materials. This aligns with the growing demand for sustainable and durable materials in industries like automotive, aerospace, and electronics.

The synthesis of 1-amino(1-methyl-1H-1,2,3,4-tetrazol-5-yl)methyl-3,3-bis(fluoromethyl)cyclobutan-1-ol involves multi-step organic transformations, often requiring precise control over reaction conditions to achieve high yields and purity. Recent advancements in flow chemistry and catalysis have streamlined its production, addressing challenges related to scalability and cost-effectiveness. These innovations are particularly relevant in the pharmaceutical industry, where efficient synthesis routes are critical for accelerating drug development timelines.

From an SEO perspective, this compound is often searched in conjunction with terms like "tetrazole derivatives in drug discovery," "fluoromethyl cyclobutane applications," and "CAS 2171647-89-3 supplier." These queries reflect the diverse interests of researchers, from exploring its biological activity to sourcing it for experimental purposes. Additionally, the rise of AI-driven drug design has sparked curiosity about how computational tools can predict the properties and interactions of such complex molecules, further driving search traffic.

Environmental and safety considerations are also paramount when working with 1-amino(1-methyl-1H-1,2,3,4-tetrazol-5-yl)methyl-3,3-bis(fluoromethyl)cyclobutan-1-ol. While it is not classified as a hazardous material, proper handling protocols must be followed to ensure workplace safety. This includes using appropriate personal protective equipment (PPE) and adhering to guidelines for chemical storage and disposal. These practices are essential for maintaining compliance with global regulatory standards, such as those set by the EPA and REACH.

Looking ahead, the potential of CAS No. 2171647-89-3 is vast. Ongoing research is exploring its utility in bioconjugation, where it could serve as a linker for antibody-drug conjugates (ADCs), and in proteolysis-targeting chimeras (PROTACs), a cutting-edge approach in targeted protein degradation. These applications highlight its versatility and underscore the importance of continued investment in chemical innovation.

In summary, 1-amino(1-methyl-1H-1,2,3,4-tetrazol-5-yl)methyl-3,3-bis(fluoromethyl)cyclobutan-1-ol represents a fascinating intersection of chemistry and technology. Its structural complexity and functional diversity make it a valuable asset across multiple disciplines. As scientific inquiry advances, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health, materials, and sustainability.